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Abstract

Pomarose, with CAS number 357650-26-1, is a synthetic, double-unsaturated ketone
developed and patented by Givaudan as a high-impact captive odorant.[1][2] It is not known to
occur in nature.[1][2] Its potent fruity-rose aroma, with nuances of apple, plum, and raisin, has
led to its use in a variety of commercial fragrances.[1] The olfactory properties of Pomarose
are almost entirely attributed to its (2E,52Z)-stereocisomer, which possesses a remarkably low
odor threshold of 0.5 ng/L of air.[1] This technical guide provides a comprehensive overview of
the available information on Pomarose, including its chemical properties, synthesis, and the
current understanding of its olfactory perception. It is important to note that, as a proprietary
fragrance ingredient, publicly available data on its biological activity, toxicology beyond dermal
sensitization, and pharmacokinetics are limited.

Chemical and Physical Properties

Pomarose is chemically known as (2E,52)-5,6,7-trimethylocta-2,5-dien-4-one.[3] Its
fundamental properties are summarized in the table below. The data presented is a
combination of experimentally derived and estimated values from various chemical databases.
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Property Value Source

CAS Number 357650-26-1 [3]
(2E,52)-5,6,7-trimethylocta-

IUPAC Name ) [3]
2,5-dien-4-one

Molecular Formula C11H180 [3]

Molecular Weight 166.26 g/mol [3]

Colorless to pale yellow liquid
Appearance . [4]
(estimated)

- _ 236.15 °C @ 760 mm Hg
Boiling Point . [4]
(estimated)

Density 0.855 g/cm? [1]

0.048 mmHg @ 25 °C
Vapor Pressure . [4]
(estimated)

logP (o/w) 2.683 (estimated) [4]

Soluble in alcohol; Water
Solubility solubility: 54.88 mg/L @ 25 °C [4]

(estimated)

Synthesis

The discovery of Pomarose was a result of serendipity during the investigation of impurities in
damascone-related compounds.[3] The synthesis was pioneered by Philip Kraft and his team at
Givaudan.[1] While a detailed experimental protocol from the original patent is not publicly
available, the synthesis is consistently described as a two-step process.

Synthesis Overview

The synthesis of Pomarose involves two key reactions:

e Boron Trifluoride-Catalyzed Addition: The process begins with the boron trifluoride (BFs)-
catalyzed addition of methyl isopropyl ketone to 1-ethoxyprop-1-yne. This reaction forms the
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intermediate, ethyl 2,3,4-trimethylpent-2-enoate.[1]

o Grignard Reaction with in situ Enolization: The intermediate ester is then treated with
propen-1-ylmagnesium bromide. This Grignard reaction proceeds via an in situ enolization to

yield the final product, Pomarose.[1][3]

Experimental Workflow

The following diagram illustrates the logical workflow for the synthesis of Pomarose based on

the available literature.
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Step 1: Boron Trifluoride-Catalyzed Addition

Methyl Isopropyl Ketone 1-Ethoxyprop-1-yne
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Step 2: Grignard Reaction

Ethyl 2,3,4-trimethylpent-2-enoate Propen-1-ylmagnesium Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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